93-72-1

Fenoprop

In Stock

• CAS RN:
• 93-72-1

• Formula:
• C9H7Cl3O3

• InChI:
• InChI=1S/C9H7Cl3O3/c1-4(9(13)14)15-8-3-6(11)5(10)2-7(8)12/h2-4H,1H3,(H,13,14)

• InChIKey:
• ZLSWBLPERHFHIS-UHFFFAOYSA-N

• Fenoprop is a monocarboxylic acid. It has a role as a phenoxy herbicide.
  2,4,5-trichlorophenoxypropionic acid is a white powder. Sinks and mixes slowly with water. (USCG, 1999)

5-Phenylcyclohexane-1,3-dione

In Stock

• CAS RN:
• 493-72-1

• Formula:
• C12H12O2

• InChI:
• InChI=1S/C12H12O2/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-5,10H,6-8H2

• InChIKey:
• ZFVDSCASCRHXCP-SNVBAGLBSA-N

• 5-Phenyl-1,3-cyclohexanedione is a 1,3-diketone. Reaction of 5-phenyl-1,3-cyclohexanedione with N-substituted isatins in pyrindine has been investigated.
  
  

trans-Vaccenic acid

In Stock

• CAS RN:
• 693-72-1

• Formula:
• C18H34O2

• InChI:
• InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,9-17H2,1H3,(H,19,20)/b8-7+

• InChIKey:
• UWHZIFQPPBDJPM-BQYQJAHWSA-N

• Isomer of oleic acid. Down-regulates expression of Bcl-2 and procaspase-9 to inhibit proliferation. Anti-carcinogenic potential. Active in vitro and in vivo.
  trans-Vaccenic acid is an ω-7 fatty acid that has been found in bovine milk fats. Dietary administration of trans-vaccenic acid (1% w/w) reduces total body fat, mesenteric fat, and adipocyte size, increases inguinal fat mass, and decreases intestinal and hepatic triglyceride secretion in a rat model of obesity with features of metabolic syndrome. It decreases hepatocellular ballooning and steatosis, markers of non-alcoholic fatty liver disease (NAFLD), in the same model. Dietary administration of a butter enriched with trans-vaccenic acid decreases serum cholesterol levels and the formation of aortic atherosclerotic lesions in Ldlr-/- mice.
  trans-Vaccenic acid, also known as C18:1 trans-11 or 11(e)-vaccenate, belo...

6-Methyl-1,2,4,5-tetrazinane-3-thione

• CAS RN:
• 89093-72-1

• Formula:
• C3H8N4S

• InChI:
• InChI=1S/C3H8N4S/c1-2-4-6-3(8)7-5-2/h2,4-5H,1H3,(H2,6,7,8)

• InChIKey:
• BYIXAEICDPEBOP-UHFFFAOYSA-N

• 6-Methyl-1,2,4,5-tetrazinane-3-thione is a useful research compound. Its molecular formula is C3H8N4S and its molecular weight is 132.19 g/mol. The purity is usually 95%.

Bencisteine

• CAS RN:
• 42293-72-1

• Formula:
• C15H19NO4S

• InChI:
• InChI=1S/C15H19NO4S/c1-10(14(18)12-6-4-3-5-7-12)8-21-9-13(15(19)20)16-11(2)17/h3-7,10,13H,8-9H2,1-2H3,(H,16,17)(H,19,20)/t10?,13-/m0/s1

• InChIKey:
• FXPSJTKESYQXLX-HQVZTVAUSA-N

• Bencisteine is a useful research compound. Its molecular formula is C15H19NO4S and its molecular weight is 309.4 g/mol. The purity is usually 95%.

2,3-Dibromo-3-(3-nitrophenyl)propanoic acid

In Stock

• CAS RN:
• 18193-72-1

• Formula:
• C9H7Br2NO4

• InChI:
• InChI=1S/C9H7Br2NO4/c10-7(8(11)9(13)14)5-2-1-3-6(4-5)12(15)16/h1-4,7-8H,(H,13,14)

• InChIKey:
• AYUJMWVMPDGXFF-UHFFFAOYSA-N

• 2,3-Dibromo-3-(3-nitrophenyl)propanoic acid is a useful research compound. Its molecular formula is C9H7Br2NO4 and its molecular weight is 352.966. The purity is usually 95%.

4-Chloro-6-methoxy-2-phenylquinoline

In Stock

• CAS RN:
• 50593-72-1

• Formula:
• C16H12ClNO

• InChI:
• InChI=1S/C16H12ClNO/c1-19-12-7-8-15-13(9-12)14(17)10-16(18-15)11-5-3-2-4-6-11/h2-10H,1H3

• InChIKey:
• JUDKYVTYOZVODY-UHFFFAOYSA-N

• 4-Chloro-6-methoxy-2-phenylquinoline is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.

6-Acetamidopicolinic acid

In Stock

• CAS RN:
• 26893-72-1

• Formula:
• C8H8N2O3

• InChI:
• InChI=1S/C8H8N2O3/c1-5(11)9-7-4-2-3-6(10-7)8(12)13/h2-4H,1H3,(H,12,13)(H,9,10,11)

• InChIKey:
• LOMWKYHCHCZVCC-UHFFFAOYSA-N

• 6-Acetamidopicolinic acid, also known as 6-Acetamidopicolinic acid, is a useful research compound. Its molecular formula is C8H8N2O3 and its molecular weight is 180.16 g/mol. The purity is usually 95%.

(E)-3-(3-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-4-methylphenyl)acrylic acid

In Stock

• CAS RN:
• 327093-72-1

• Formula:
• C20H23NO6S

• InChI:
• InChI=1S/C20H23NO6S/c1-14-4-5-15(7-9-20(22)23)13-19(14)28(24,25)21-11-10-16-6-8-17(26-2)18(12-16)27-3/h4-9,12-13,21H,10-11H2,1-3H3,(H,22,23)/b9-7+

• InChIKey:
• JAVDWKUOYKUUQF-VQHVLOKHSA-N

• (E)-3-(3-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-4-methylphenyl)acrylic acid is a useful research compound. Its molecular formula is C20H23NO6S and its molecular weight is 405.47. The purity is usually 95%.

[2-(Oxolan-3-yloxy)pyridin-4-yl]methanamine

In Stock

• CAS RN:
• 869293-72-1

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c11-6-8-1-3-12-10(5-8)14-9-2-4-13-7-9/h1,3,5,9H,2,4,6-7,11H2

• InChIKey:
• GVQQUBYWNCZJSW-UHFFFAOYSA-N

• [2-(Oxolan-3-yloxy)pyridin-4-yl]methanamine is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

3-((3-Methylbenzyl)thio)-6-(pyridin-3-yl)pyridazine

In Stock

• CAS RN:
• 893993-72-1

• Formula:
• C17H15N3S

• InChI:
• InChI=1S/C17H15N3S/c1-13-4-2-5-14(10-13)12-21-17-8-7-16(19-20-17)15-6-3-9-18-11-15/h2-11H,12H2,1H3

• InChIKey:
• RKOYRAQJCZEOSC-UHFFFAOYSA-N

• 3-((3-Methylbenzyl)thio)-6-(pyridin-3-yl)pyridazine is a useful research compound. Its molecular formula is C17H15N3S and its molecular weight is 293.39. The purity is usually 95%.

ethyl 4-cyano-5-ethyl-3-(4-hydroxyphenyl)-1-methyl-1H-pyrrole-2-carboxylate

In Stock

• CAS RN:
• 851193-72-1

• Formula:
• C17H18N2O3

• InChI:
• InChI=1S/C17H18N2O3/c1-4-14-13(10-18)15(11-6-8-12(20)9-7-11)16(19(14)3)17(21)22-5-2/h6-9,20H,4-5H2,1-3H3

• InChIKey:
• TXHZUXFMTAMRST-UHFFFAOYSA-N

• Ethyl 4-cyano-5-ethyl-3-(4-hydroxyphenyl)-1-methyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.

Cyclohexyl 3-(piperidinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898793-72-1

• Formula:
• C19H27NO

• InChI:
• InChI=1S/C19H27NO/c21-19(17-9-3-1-4-10-17)18-11-7-8-16(14-18)15-20-12-5-2-6-13-20/h7-8,11,14,17H,1-6,9-10,12-13,15H2

• InChIKey:
• PQKLYWOIJMNUNL-UHFFFAOYSA-N

• Cyclohexyl 3-(piperidinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C19H27NO and its molecular weight is 285.4 g/mol. The purity is usually 95%.

3-(Pyridin-4-yl)acrylonitrile

Usually In Stock

• CAS RN:
• 123293-72-1

• Formula:
• C8H6N2

• InChI:
• InChI=1S/C8H6N2/c9-5-1-2-8-3-6-10-7-4-8/h1-4,6-7H/b2-1+

• InChIKey:
• ZJUZXVVBRCEDTF-OWOJBTEDSA-N

• 3-(Pyridin-4-yl)acrylonitrile, also known as 3-(Pyridin-4-yl)acrylonitrile, is a useful research compound. Its molecular formula is C8H6N2 and its molecular weight is 130.15 g/mol. The purity is usually 95%.

7-Bromo-5-chloro-2-methyl-1,3-benzoxazole

In Stock

• CAS RN:
• 1195693-72-1

• Formula:
• C8H5BrClNO

• InChI:
• InChI=1S/C8H5BrClNO/c1-4-11-7-3-5(10)2-6(9)8(7)12-4/h2-3H,1H3

• InChIKey:
• VQWPXYVMYURDNL-UHFFFAOYSA-N

• 7-Bromo-5-chloro-2-methyl-1,3-benzoxazole is a useful research compound. Its molecular formula is C8H5BrClNO and its molecular weight is 246.49 g/mol. The purity is usually 95%.

2-chloro-6,6-dioxo-5H,7H,8H-6lambda6-thiopyrano[4,3-b]pyridine-3-carbonitrile

In Stock

• CAS RN:
• 1247793-72-1

• Formula:
• C9H7ClN2O2S

• InChI:
• InChI=1S/C9H7ClN2O2S/c10-9-6(4-11)3-7-5-15(13,14)2-1-8(7)12-9/h3H,1-2,5H2

• InChIKey:
• TWNJXKWZTKTFTG-UHFFFAOYSA-N

• 2-chloro-6,6-dioxo-5H,7H,8H-6lambda6-thiopyrano[4,3-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C9H7ClN2O2S and its molecular weight is 242.68. The purity is usually 95%.

2-(3-(Benzylamino)oxetan-3-yl)acetic acid

In Stock

• CAS RN:
• 1404193-72-1

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c14-11(15)6-12(8-16-9-12)13-7-10-4-2-1-3-5-10/h1-5,13H,6-9H2,(H,14,15)

• InChIKey:
• LEARFQZIRHLCMQ-UHFFFAOYSA-N

• 2-(3-(Benzylamino)oxetan-3-yl)acetic acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

2-[(9-Methylpurin-6-yl)amino]-1-(5-thiophen-3-ylthiophen-2-yl)ethanol

Usually In Stock

• CAS RN:
• 2379993-72-1

• Formula:
• C16H15N5OS2

• InChI:
• InChI=1S/C16H15N5OS2/c1-21-9-20-14-15(18-8-19-16(14)21)17-6-11(22)13-3-2-12(24-13)10-4-5-23-7-10/h2-5,7-9,11,22H,6H2,1H3,(H,17,18,19)

• InChIKey:
• UJZKCWJAZNTXAX-UHFFFAOYSA-N

• 2-[(9-Methylpurin-6-yl)amino]-1-(5-thiophen-3-ylthiophen-2-yl)ethanol is a useful research compound. Its molecular formula is C16H15N5OS2 and its molecular weight is 357.45. The purity is usually 95%.